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Compound of Interest

Compound Name: 5,6-Dinitro-1H-indazole

CAS No.: 59601-91-1

Cat. No.: B015122

Get Quote

Executive Summary & Compound Profile
5,6-Dinitro-1H-indazole is a heterocyclic building block characterized by an electron-deficient

indazole core.[1][2] It is primarily utilized as a precursor for 5,6-diaminoindazole derivatives

(used in oncology and neuroprotection research).[2][3] Its characterization is challenging due to

low solubility in non-polar solvents and the potential for isomer contamination (e.g., 5,7-dinitro

isomers) during nitration.[1][3]
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Property Data

IUPAC Name 5,6-Dinitro-1H-indazole

CAS Number 59601-91-1

Molecular Formula C₇H₄N₄O₄

Molecular Weight 208.13 g/mol

Appearance Yellow to orange crystalline solid

Melting Point 234–235 °C (Lit.)[1][2][4]

Solubility
Soluble in DMSO, DMF; sparingly soluble in

MeOH, DCM.[1][3]

Synthesis Context & Impurity Profiling
Understanding the synthesis is prerequisite to interpreting the spectra, particularly for

identifying regioisomeric impurities.[3]

Primary Route: Nitration of 6-nitroindazole using fuming nitric acid/H₂SO₄.[2]

Common Impurities:

5,7-Dinitroindazole: A common byproduct if nitration lacks regiocontrol.[1][2][3]

6-Nitroindazole: Unreacted starting material.[2]

Oxidation byproducts: Due to harsh nitration conditions.[2][3]

Isomer Differentiation Logic (Graphviz)
The following decision tree illustrates how to distinguish the target 5,6-isomer from the 5,7-

isomer using 1H NMR coupling constants.
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Figure 1: NMR logic flow for distinguishing 5,6-dinitroindazole from its 5,7-regioisomer based

on proton coupling patterns.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Protocol: Dissolve ~5-10 mg of sample in 0.6 mL DMSO-d₆. CDCl₃ is not recommended due to

poor solubility and aggregation effects.[2][3]

¹H NMR Data (400 MHz, DMSO-d₆)
The 5,6-substitution pattern leaves protons at positions 3, 4, and 7.[1][3] Crucially, H-4 and H-7

are isolated from each other by the nitro groups, resulting in singlets rather than the doublets

seen in other isomers.[1][3]
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Position Shift (δ, ppm) Multiplicity Integral
Assignment
Logic

NH (1) 13.5 – 14.0 Broad Singlet 1H

Acidic indazole

NH;

exchangeable

with D₂O.[1][2]

H-4 8.85 – 8.95 Singlet 1H

Most deshielded

aromatic proton.

[2] Ortho to 5-

NO₂ and peri to

N-1/N-2 region.

[1][2]

H-3 8.60 – 8.70 Singlet 1H

Pyrazole ring

proton.[2]

Deshielded by

the adjacent

electron-deficient

ring.[2]

H-7 8.40 – 8.50 Singlet 1H

Ortho to 6-NO₂.

[1][2] Upfield

relative to H-4

but significantly

downfield from

unsubstituted

indazole.[2]

Note: Chemical shifts may vary by ±0.05 ppm depending on concentration and water content in

DMSO.[3]

¹³C NMR Data (100 MHz, DMSO-d₆)
Expect 7 distinct carbon signals.[2][3][5] The nitro-substituted carbons (C-5, C-6) will appear

weak and downfield, while C-3 is typically the most intense methine signal.[1][2]

Key Signals: ~145-148 ppm (C-NO₂), ~135 ppm (C-3), ~115-125 ppm (C-4, C-7).[1][2]
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Infrared Spectroscopy (FT-IR)
Protocol: Prepare a KBr pellet (1-2% sample) or use ATR (Diamond crystal).[2] Ensure the

crystal is clean to avoid "ghost" peaks from previous runs.[3]

Functional Group
Wavenumber
(cm⁻¹)

Intensity Diagnostic Note

N-H Stretch 3250 – 3350 Medium, Broad

Characteristic of

unfunctionalized

indazole nitrogen.[1]

[2]

C-H Stretch (Ar) 3050 – 3100 Weak
Aromatic C-H

vibrations.[2]

NO₂ Asymmetric 1530 – 1550 Strong

Primary diagnostic.

High intensity due to

two nitro groups.[2][3]

C=C / C=N 1610 – 1620 Medium
Indazole ring skeletal

vibrations.[2][3]

NO₂ Symmetric 1340 – 1360 Strong

Secondary diagnostic.

Confirms nitro

presence.[2][3]

Mass Spectrometry (MS)
Protocol: Direct infusion ESI (Electrospray Ionization) or LC-MS.[2]

Solvent: Methanol/Water + 0.1% Formic Acid.[2][3]

Mode: Positive (+ve) and Negative (-ve).

MS Data Profile[2][3][6][7][8]
Molecular Ion (MW 208.13):

ESI(+): m/z 209.1 [M+H]⁺[2]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://en.wikipedia.org/wiki/7-Nitroindazole
https://www3.epa.gov/ttnemc01/ftir/refnam.html
https://patents.google.com/patent/US3988347A/en
https://en.wikipedia.org/wiki/7-Nitroindazole
https://en.wikipedia.org/wiki/7-Nitroindazole
https://en.wikipedia.org/wiki/7-Nitroindazole
https://www3.epa.gov/ttnemc01/ftir/refnam.html
https://en.wikipedia.org/wiki/7-Nitroindazole
https://www3.epa.gov/ttnemc01/ftir/refnam.html
https://en.wikipedia.org/wiki/7-Nitroindazole
https://www3.epa.gov/ttnemc01/ftir/refnam.html
https://en.wikipedia.org/wiki/7-Nitroindazole
https://en.wikipedia.org/wiki/7-Nitroindazole
https://www3.epa.gov/ttnemc01/ftir/refnam.html
https://en.wikipedia.org/wiki/7-Nitroindazole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015122?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


ESI(-): m/z 207.1 [M-H]⁻ (High sensitivity due to acidic NH and electron-withdrawing NO₂

groups).[2]

Fragmentation Pathway (ESI+)
The fragmentation is dominated by the sequential loss of nitro groups and the cleavage of the

heterocyclic ring.

[M+H]+
m/z 209

[M+H - NO₂]+
m/z 163- NO₂ (46)

[M+H - NO]+
m/z 179

- NO (30)

Indazole Core
m/z ~117

- NO₂ / Ring Break

Click to download full resolution via product page

Figure 2: Proposed ESI(+) fragmentation pathway for 5,6-dinitroindazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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